Cas no 2137900-57-1 (Quinoline, 6-methyl-5-(2-oxiranylmethyl)-)

• Product Name: Quinoline, 6-methyl-5-(2-oxiranylmethyl)-
• CAS No: 2137900-57-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 5279281
• Update Time: 2025-05-21

Quinoline, 6-methyl-5-(2-oxiranylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-methyl-5-(2-oxiranylmethyl)-

• Inchi： 1S/C13H13NO/c1-9-4-5-13-11(3-2-6-14-13)12(9)7-10-8-15-10/h2-6,10H,7-8H2,1H3
• InChI Key： XXWZOXXDIFCNMD-UHFFFAOYSA-N
• SMILES： N1C2C(=C(CC3CO3)C(C)=CC=2)C=CC=1

Additional information on Quinoline, 6-methyl-5-(2-oxiranylmethyl)-

Quinoline, 6-methyl-5-(2-oxiranylmethyl)- (CAS No. 2137900-57-1): A Comprehensive Overview

Quinoline, 6-methyl-5-(2-oxiranylmethyl)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2137900-57-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic compounds known for their diverse biological activities and applications in drug development.

The molecular structure of Quinoline, 6-methyl-5-(2-oxiranylmethyl)- features a fused benzene and pyridine ring system, with a methyl group at the 6-position and an oxiranyl (epoxy) group at the 5-position. This unique structural configuration imparts distinct chemical and biological properties, making it a valuable scaffold for the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in quinoline derivatives due to their potential pharmacological effects. The presence of the epoxy group in Quinoline, 6-methyl-5-(2-oxiranylmethyl)- suggests that it may exhibit significant reactivity, particularly in nucleophilic substitution reactions. This reactivity has been explored in various synthetic pathways, enabling the development of more complex derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial and antiviral agents. Quinoline derivatives have a long history of use in treating infectious diseases, and the introduction of new structural motifs like the epoxy group opens up possibilities for enhanced efficacy against resistant strains. Current research is focused on leveraging the reactivity of the epoxy group to introduce additional functional moieties that could improve drug potency and selectivity.

The synthesis of Quinoline, 6-methyl-5-(2-oxiranylmethyl)- involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product is suitable for further pharmacological investigation. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have played a crucial role in constructing the desired molecular framework.

From a medicinal chemistry perspective, the structural features of Quinoline, 6-methyl-5-(2-oxiranylmethyl)- offer several advantages for drug design. The methyl group at the 6-position can serve as a site for further derivatization, allowing chemists to explore different pharmacophores. Additionally, the epoxy group provides a versatile handle for introducing various functional groups through ring-opening reactions, enabling the creation of libraries of compounds with diverse biological profiles.

In vitro studies have begun to elucidate the potential biological activities of Quinoline, 6-methyl-5-(2-oxiranylmethyl)-. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to infectious diseases. Furthermore, its ability to undergo selective functionalization makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological properties.

The future direction of research on Quinoline, 6-methyl-5-(2-oxiranylmethyl)- is likely to focus on expanding its therapeutic applications. By integrating insights from computational chemistry and high-throughput screening technologies, researchers aim to identify novel derivatives with improved pharmacokinetic profiles and reduced side effects. Collaborative efforts between academia and industry are essential to translate these findings into clinical candidates that can address unmet medical needs.

The development of new synthetic routes will also be a key area of focus. Innovations in synthetic methodology will not only enhance the accessibility of this compound but also enable the exploration of more complex derivatives. Advances in green chemistry principles may further contribute to sustainable production processes, aligning with global efforts to minimize environmental impact.

In conclusion, Quinoline, 6-methyl-5-(2-oxiranylmethyl)- (CAS No. 2137900-57-1) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an excellent scaffold for developing novel therapeutic agents targeting infectious diseases and other disorders. Continued investigation into its synthetic pathways and biological activities will undoubtedly yield valuable insights that can advance drug discovery efforts worldwide.